(5Z)-2-(2-methoxyphenyl)-5-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C28H21N5O3S
• Molecular Weight: 507.6 g/mol
• IUPAC Name: (5Z)-2-(2-methoxyphenyl)-5-[[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C28H21N5O3S/c1-35-21-14-12-18(13-15-21)25-19(17-32(30-25)20-8-4-3-5-9-20)16-24-27(34)33-28(37-24)29-26(31-33)22-10-6-7-11-23(22)36-2/h3-17H,1-2H3/b24-16-
• Standard InChI Key: OGZZKZJTWMCMHX-JLPGSUDCSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=N4)C5=CC=CC=C5OC)S3)C6=CC=CC=C6
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=CC=C5OC)S3)C6=CC=CC=C6

Introduction

Synthesis

Although no direct synthesis route is provided in the search results for this specific compound, related compounds are typically synthesized through multi-step reactions involving condensation and cyclization processes. A plausible synthetic pathway might involve:

• Preparation of the thiazolo-triazole core:

  • Reacting appropriate thiosemicarbazides or hydrazine derivatives with α-haloketones or aldehydes under acidic or basic conditions.

• Introduction of the pyrazole substituent:

  • Synthesizing the pyrazole derivative separately via cyclization of hydrazones or similar precursors.

  • Coupling the pyrazole moiety to the thiazolo-triazole core through a condensation reaction.

• Functionalization with methoxyphenyl groups:

  • Incorporating methoxyphenyl substituents at appropriate stages using electrophilic substitution or cross-coupling reactions.

Potential Biological Activities

Compounds containing thiazolo-triazole and pyrazole frameworks are widely studied for their pharmacological properties. Based on structural analogs:

• Antimicrobial activity: The presence of nitrogen-rich heterocycles (triazoles and pyrazoles) often imparts antibacterial or antifungal properties.

• Anti-inflammatory effects: Pyrazoles are well-known scaffolds in nonsteroidal anti-inflammatory drugs (NSAIDs).

• Anticancer potential: Conjugated heterocyclic systems like thiazolo-triazoles can interact with DNA or enzymes involved in cell proliferation.

Analytical Characterization

To confirm the structure and purity of such compounds, standard analytical techniques would be employed:

Technique	Purpose
NMR Spectroscopy	Identifies chemical shifts corresponding to protons and carbons in functional groups.
Mass Spectrometry (MS)	Determines molecular weight and fragmentation patterns.
Infrared Spectroscopy (IR)	Detects functional groups through characteristic vibrations (e.g., C=O stretch).
X-ray Crystallography	Provides detailed 3D structural information if crystals are available.

Applications

Given its structural complexity and potential bioactivity, this compound could be explored for:

• Pharmaceutical development:

  • As a lead compound for designing new drugs targeting infections or inflammation.

• Material science:

  • The conjugated system may have applications in organic electronics or as ligands in coordination chemistry.

• Chemical biology tools:

  • As probes to study enzyme mechanisms or receptor interactions.